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Compound of Interest

Compound Name: 11-Oxomogroside II A2

Cat. No.: B12377992 Get Quote

11-Oxomogroside II A2: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
11-Oxomogroside II A2 is a cucurbitane-type triterpenoid glycoside, a class of natural

products known for their characteristic sweet taste.[1] It is isolated from the fruit of Siraitia

grosvenorii (Swingle), commonly known as Luo Han Guo or monk fruit.[1] This document

provides a technical overview of the known chemical properties and analytical methodologies

related to 11-Oxomogroside II A2. Due to the limited availability of specific experimental data

for this particular mogroside, information from closely related compounds may be referenced to

provide a broader context, with such instances clearly indicated.

Chemical and Physical Properties
Comprehensive experimental data for the physicochemical properties of 11-Oxomogroside II
A2 are not readily available in the public domain. The following table summarizes the known

information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12377992?utm_src=pdf-interest
https://www.benchchem.com/product/b12377992?utm_src=pdf-body
https://www.medchemexpress.com/11-oxomogroside-ii-a2.html
https://www.medchemexpress.com/11-oxomogroside-ii-a2.html
https://www.benchchem.com/product/b12377992?utm_src=pdf-body
https://www.benchchem.com/product/b12377992?utm_src=pdf-body
https://www.benchchem.com/product/b12377992?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₄₂H₇₀O₁₄ [1]

Molecular Weight 799.00 g/mol [1]

CAS Number 2170761-37-0 [1]

Physical State Data not available

Melting Point Data not available

Boiling Point Data not available

Specific Rotation Data not available

Solubility Data not available

Storage Conditions

Store at room temperature.[1]

Recommended to be stored as

per the Certificate of Analysis.

[1] For related compounds like

11-oxo-mogroside V, long-term

storage is recommended at

-80°C (6 months) or -20°C (1

month), protected from light.[2]

Spectral Data
Detailed spectral data for 11-Oxomogroside II A2 have not been fully published. A study on

the complete NMR assignment of the closely related Mogroside II A2 reported the ESI-TOF

mass spectrum for that compound. For 11-Oxomogroside II A2, it is mentioned that only the

anomeric protons have been reported in the literature, suggesting that a complete NMR

spectral assignment is not yet publicly available.

Experimental Protocols
General Isolation and Purification of Mogrosides from
Siraitia grosvenorii
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While a specific protocol for the isolation of 11-Oxomogroside II A2 is not detailed in the

available literature, a general methodology for the extraction and purification of mogrosides

from S. grosvenorii fruit can be described. This process typically involves solvent extraction

followed by chromatographic separation.

1. Extraction:

The fresh or dried fruit of S. grosvenorii is crushed.

The crushed fruit is extracted with a solvent, commonly water or aqueous ethanol (e.g., 70%

ethanol).[2]

The extraction can be performed at elevated temperatures (e.g., 80°C) to improve efficiency.

The resulting extract is filtered to remove solid plant material.

2. Purification:

The crude extract is often passed through a macroporous resin column (e.g., D101 resin) for

initial purification and enrichment of the mogroside fraction.

Impurities can be washed from the resin with a low concentration of ethanol (e.g., 20%).

The mogroside-enriched fraction is then eluted with a higher concentration of ethanol (e.g.,

50-70%).

Further purification to isolate individual mogrosides is typically achieved using preparative

High-Performance Liquid Chromatography (HPLC) with a C18 column and a mobile phase

consisting of a gradient of acetonitrile and water.

The following diagram illustrates a general workflow for the extraction and purification of

mogrosides.
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A generalized workflow for the extraction and purification of mogrosides.
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Biological Activity and Signaling Pathways
There is currently no specific information available in the scientific literature regarding the

biological activities or the signaling pathways modulated by 11-Oxomogroside II A2. However,

studies on other mogrosides, particularly the structurally related 11-oxo-mogroside V, may offer

insights into its potential biological functions.

11-oxo-mogroside V has been reported to exhibit strong antioxidant activity by scavenging

reactive oxygen species (ROS) such as superoxide anions (O₂⁻), hydrogen peroxide (H₂O₂),

and hydroxyl radicals (•OH).[3][4] It has also been shown to have an inhibitory effect on the

induction of the Epstein-Barr virus early antigen, suggesting potential anti-tumor promoting

activity.[2]

Given the structural similarities, it is plausible that 11-Oxomogroside II A2 may also possess

antioxidant properties. The antioxidant activity of natural compounds is often linked to the

modulation of cellular signaling pathways involved in the stress response and inflammation. A

hypothetical signaling pathway that could be influenced by an antioxidant mogroside is

depicted below. This is a generalized representation and has not been experimentally validated

for 11-Oxomogroside II A2.
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A hypothetical signaling pathway potentially modulated by an antioxidant mogroside.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12377992?utm_src=pdf-body
https://patents.google.com/patent/WO2015168779A1/en
https://www.researchgate.net/publication/260804240_Chemistry_and_pharmacology_of_Siraitia_grosvenorii_A_review
https://www.maxapress.com/data/article/fmr/preview/pdf/fmr-0024-0019.pdf
https://www.benchchem.com/product/b12377992?utm_src=pdf-body
https://www.benchchem.com/product/b12377992?utm_src=pdf-body
https://www.benchchem.com/product/b12377992?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
11-Oxomogroside II A2 is a known constituent of Siraitia grosvenorii, yet it remains a relatively

understudied compound. While its basic chemical identity has been established, a significant

portion of its physicochemical properties, detailed analytical protocols for its specific isolation,

and its biological activities have not been thoroughly investigated or reported. Further research

is necessary to fully characterize this natural product and to explore its potential applications in

the fields of food science, pharmacology, and drug development. The information available on

closely related mogrosides suggests that antioxidant and other biological activities may be a

promising area for future investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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